Cas no 2034614-11-2 (1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea)

• Product Name: 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea
• CAS No: 2034614-11-2
• MF: C₁₉H₂₉N₃OS
• MW: 347.518063306808
• CID: 5552747
• Update Time: 2025-06-07

1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea

• Inchi： 1S/C19H29N3OS/c1-15-4-2-3-5-18(15)21-19(23)20-14-16-6-10-22(11-7-16)17-8-12-24-13-9-17/h2-5,16-17H,6-14H2,1H3,(H2,20,21,23)
• InChI Key： MBTAOESEAXRXST-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C)C(NCC1CCN(C2CCSCC2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl]methyl]urea

Introduction to 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl) methyl]urea (CAS No. 2034614-11-2)

1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea, with the CAS number 2034614-11-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a thianaphthene ring, and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea typically involves multi-step reactions, including the formation of the urea linkage and the introduction of the thianaphthene and piperidine moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its biological activity, 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors, particularly those involved in neurodegenerative diseases and cancer. For instance, studies have demonstrated that this compound can selectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

One of the key areas of research involving 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea is its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function, and there is a critical need for effective therapeutic interventions. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation, two major contributors to neuronal damage. Additionally, it has been observed to enhance neurogenesis and improve cognitive function in animal models.

The pharmacokinetic properties of 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea have also been extensively studied. Its oral bioavailability, distribution, metabolism, and excretion (ADME) properties are crucial for its potential use as a therapeutic agent. Research has indicated that this compound exhibits favorable pharmacokinetic profiles, with good absorption and distribution characteristics. Furthermore, it has demonstrated low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

In the context of drug discovery and development, 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea represents a promising lead compound. Its unique structure and biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are ongoing to identify analogs with enhanced potency and selectivity.

Clinical trials are the next step in evaluating the therapeutic potential of 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-yl)methyl]urea. Phase I trials are currently underway to assess its safety and tolerability in humans. Preliminary results from these trials are expected to provide valuable insights into its pharmacological profile and pave the way for more advanced clinical studies.

In conclusion, 1-(2-methylphenyl)-3-[[1-(thian-4-yl)piperidin-4-y l)methyl]urea (CAS No. 2034614 - 11 - 2) is a promising compound with potential applications in treating neurodegenerative diseases and cancer. Its unique structural features, favorable biological activities, and promising pharmacokinetic properties make it an exciting candidate for further research and development in the pharmaceutical industry.